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Compound of Interest

Compound Name:

1-

Cyanoethyl(diethylamino)dimethyl

silane

Cat. No.: B025427 Get Quote

Disclaimer: Information regarding the specific chemical entity "1-
Cyanoethyl(diethylamino)dimethylsilane" is not readily available in public chemical

databases and literature. This guide provides a detailed overview of the chemical properties,

experimental protocols, and relevant data for two closely related structural analogs: 3-

(Diethylamino)propanenitrile and Bis(diethylamino)dimethylsilane. These compounds share key

functional groups with the requested molecule and provide valuable insights into its expected

chemical behavior.

Introduction
This technical guide is intended for researchers, scientists, and professionals in drug

development and materials science. It outlines the chemical and physical properties of 3-

(Diethylamino)propanenitrile, which possesses the cyanoethyl and diethylamino moieties, and

Bis(diethylamino)dimethylsilane, which contains the diethylamino and dimethylsilyl groups. The

juxtaposition of data for these analogs offers a comprehensive understanding of the constituent

functional groups.

Chemical and Physical Properties
The properties of 3-(Diethylamino)propanenitrile and Bis(diethylamino)dimethylsilane are

summarized below. These tables facilitate a comparative analysis of their physical and

chemical characteristics.
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Table 1: Properties of 3-(Diethylamino)propanenitrile
Property Value Reference

CAS Number 5351-04-2 [1][2][3]

Molecular Formula C₇H₁₄N₂ [2][3]

Molecular Weight 126.20 g/mol [1][2]

Appearance Liquid

Purity 98%

Storage Temperature 4°C, protect from light

Table 2: Properties of Bis(diethylamino)dimethylsilane
Property Value Reference

CAS Number 4669-59-4 [4][5]

Molecular Formula C₁₀H₂₆N₂Si [4][5]

Molecular Weight 202.42 g/mol [4][5]

Appearance
Colorless to slightly yellow

liquid
[4]

Density 0.826 g/mL [4][5][6]

Boiling Point 192-195 °C [5][6]

Flash Point 35 °C [4][5][6]

Refractive Index n20/D 1.4350 [6]

Purity ≥ 95% [5]

Storage Conditions Store under inert gas [4]

Experimental Protocols
Detailed experimental procedures for the synthesis of these specific compounds are not

extensively published. However, a representative synthesis for a structurally similar compound,
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bis(diethylamino)silane, is described in patent literature. This can serve as a model protocol.

Synthesis of Bis(diethylamino)silane
This synthesis involves the reaction of a lithium salt of diethylamine with dichlorosilane.[7]

Step 1: Preparation of Lithium Diethylamide

In an inert atmosphere, diethylamine is dissolved in a suitable solvent.

An organolithium reagent (e.g., n-butyllithium) is added dropwise to the diethylamine solution

at a controlled temperature ranging from -80 to -30 °C.[7]

The molar ratio of diethylamine to the organolithium reagent is typically maintained between

1:1 and 1.2:1.[7]

The reaction mixture is stirred for 10-12 hours to ensure the complete formation of the lithium

diethylamide intermediate.[7]

Step 2: Synthesis of Bis(diethylamino)silane

Dichlorosilane is added to the freshly prepared lithium diethylamide intermediate with

continuous stirring.[7]

The reaction is maintained at a temperature between -50 and -30 °C for 2-6 hours.[7]

The reaction proceeds via the displacement of chloride ions from dichlorosilane by the

diethylamide nucleophile.

The final product, bis(diethylamino)silane, is obtained after filtration and purification by

adsorption techniques.[7]

Mandatory Visualizations
Diagram 1: Synthesis of Bis(diethylamino)silane
The following diagram illustrates the two-step synthesis of bis(diethylamino)silane from

diethylamine and dichlorosilane.
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Caption: Synthetic pathway for bis(diethylamino)silane.

Reactivity and Applications
3-(Diethylamino)propanenitrile: This molecule contains both a nitrile and a tertiary amine group.

The nitrile group can undergo hydrolysis to form carboxylic acids or amides, and reduction to

yield primary amines.[1] The tertiary amine group imparts basic and nucleophilic properties.[1]

This bifunctionality makes it a versatile building block in the synthesis of pharmaceuticals and

agrochemicals.[1]

Bis(diethylamino)dimethylsilane: This aminosilane is reactive towards protic solvents and

moisture.[6] It is utilized as a silane coupling agent to enhance adhesion between organic and

inorganic materials, particularly in coatings and adhesives.[5] It also serves as a precursor in

the synthesis of silicone polymers, imparting flexibility and thermal stability.[5][8] Additionally, it

finds application in surface modification to create hydrophobic or oleophobic surfaces and as a

reagent in organic synthesis.[5][8] In the semiconductor industry, it plays a role in the

deposition of silicon-based thin films.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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